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Compound of Interest

1,2-Dihydroacenaphthylene-5-
Compound Name:
carbaldehyde

Cat. No.: B188306

An In-Depth Technical Guide to 1,2-Dihydroacenaphthylene-5-carbaldehyde

For researchers, scientists, and professionals in drug development, this guide provides
comprehensive technical information on 1,2-Dihydroacenaphthylene-5-carbaldehyde, a
polycyclic aromatic hydrocarbon derivative.

Chemical Properties and Data

1,2-Dihydroacenaphthylene-5-carbaldehyde, with the CAS number 5345-46-0, possesses a
unigue molecular structure that lends itself to various chemical reactions.[1][2] Its chemical
formula is C13H100, and it has a molecular weight of approximately 182.22 g/mol .[1][2]
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Property Value

Molecular Formula C13H100

Molecular Weight 182.22 g/mol

CAS Number 5345-46-0[1][2]

Melting Point 102-106°CJ1]

Boiling Point 367.2°C at 760 mmHg[1]

Density 1.243 g/cm3[1]

Flash Point 243.6°C[1]
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Experimental Protocols

While specific experimental protocols for the synthesis of 1,2-Dihydroacenaphthylene-5-
carbaldehyde are not readily available in the provided search results, a general methodology
for the synthesis of related acenaphthylene derivatives can be adapted from the literature on C-
H activation-based tandem annulation reactions.[3]

General Procedure for Tandem C-H Penta- and Hexaannulation Reactions:

This procedure describes the synthesis of acenaphthylene derivatives and could be
conceptually adapted for the target molecule.

o A 25 mL Schlenk tube equipped with a magnetic stir bar is charged with the following
reagents under a nitrogen atmosphere:

o

[Cp*RhCI2]2 (5 mol%)

[¢]

AgOTf (20 mol%)

[¢]

CuO (3.0 equivalents)

o

1-Methylcyclohexane-1-carboxylic acid (1-MeCHA) (0.5 equivalents)
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o Naphthalene ketone substrate (1.0 equivalent)
o Alkyne (4.0 equivalents)

o 1,2-Dichloroethane (DCE) (2.0 mL)

e The vessel is securely sealed with a screw cap.
e The reaction mixture is stirred at 150°C in an oil bath for 16 hours.[3]

o Upon completion, the reaction is cooled to room temperature, and the resulting mixture is
purified using appropriate chromatographic techniques to isolate the desired acenaphthylene
product.

Key Reactions and Synthetic Pathways

The synthesis of acenaphthylene derivatives often involves transition metal-catalyzed C-H
activation and subsequent annulation reactions. A proposed mechanistic pathway for the
formation of acenaphthylenes from naphthalene ketones and alkynes is depicted below. This
process showcases a rhodium-catalyzed C-H cyclopentaannulation followed by a Diels-Alder
reaction.[3]

Rh-catalyzed C-H Cyclopentaannulation

[CP*RAX2]
Diels-Alder Reaction
cH +Alkyne Allgne In
Cyclorhodium Intermediate | Intermediate 1 Fulvene Intermediate Fulvene Intermediate Acenay
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Figure 1: Proposed mechanism for acenaphthylene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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